Cas no 863252-79-3 (BENZO[B]THIOPHENE, 4-(2-METHYLPROPOXY)-)
863252-79-3 structure
Product Name:BENZO[B]THIOPHENE, 4-(2-METHYLPROPOXY)-
CAS No:863252-79-3
MF:C12H14OS
MW:206.303962230682
CID:3380485
PubChem ID:59600224
Update Time:2025-04-21
BENZO[B]THIOPHENE, 4-(2-METHYLPROPOXY)- Chemical and Physical Properties
Names and Identifiers
-
- BENZO[B]THIOPHENE, 4-(2-METHYLPROPOXY)-
- SCHEMBL914916
- DTXSID501290780
- 4-Isobutoxy-benzo[b]thiophene
- JALFHWZYUXUOPD-UHFFFAOYSA-N
- 4-(2-Methylpropoxy)benzo[b]thiophene
- 863252-79-3
-
- Inchi: 1S/C12H14OS/c1-9(2)8-13-11-4-3-5-12-10(11)6-7-14-12/h3-7,9H,8H2,1-2H3
- InChI Key: JALFHWZYUXUOPD-UHFFFAOYSA-N
- SMILES: S1C=CC2=C1C=CC=C2OCC(C)C
Computed Properties
- Exact Mass: 206.07653624Da
- Monoisotopic Mass: 206.07653624Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 37.5Ų
BENZO[B]THIOPHENE, 4-(2-METHYLPROPOXY)- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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